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Compound of Interest

Compound Name: 1-Chloro-3-(1-phenylvinyl)benzene

CAS No.: 29265-81-4

Cat. No.: B1354601

Get Quote

Synonymy, Synthesis, and Application in Anionic Polymerization

Executive Summary
1-Chloro-3-(1-phenylvinyl)benzene (CAS RN: 29265-81-4), frequently referred to as 3-chloro-

1,1-diphenylethylene or

-chlorodiphenylethylene, is a functionalized styrenic monomer derivative.[1] Unlike simple
styrene, this compound possesses a bulky 1,1-diphenyl structure that prevents
homopolymerization due to steric hindrance at the

-carbon. Consequently, it is a critical reagent in living anionic polymerization, serving as a
chain-end capping agent or a functionalization intermediate. This guide provides a definitive
technical analysis of its nomenclature, synthesis, and utility in macromolecular engineering.

Part 1: Nomenclature & Chemical Identity
Precise identification is critical in organic synthesis to avoid confusion with structural isomers

(e.g., chlorostyrenes or benzhydryl chlorides). The following table establishes the definitive

identity of the compound.
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Table 1: Chemical Identity & Synonyms[2][3]
Identifier Type Value Context/Notes

CAS Registry Number 29265-81-4 Primary Registry Key

IUPAC Name
1-chloro-3-(1-

phenylethenyl)benzene
Systematic nomenclature

Common Name -Chlorodiphenylethylene Used in polymer literature

Alternative Name
1-(3-Chlorophenyl)-1-

phenylethylene
Emphasizes the ethylene core

CAS Index Name
Benzene, 1-chloro-3-(1-

phenylethenyl)-

Chemical Abstracts Service

format

Molecular Formula MW: 214.69 g/mol

SMILES Clc1cccc(c1)C(=C)c2ccccc2 Machine-readable string

InChI Key MFCD06658409 MDL Number

Part 2: Synthesis Protocol
Methodology: Grignard Addition followed by Acid-Catalyzed Dehydration

While Wittig olefination is a viable pathway, the Grignard route is preferred for scale-up due to

the accessibility of precursors and atom economy. This protocol describes the synthesis via the

addition of phenylmagnesium bromide to 3-chloroacetophenone, followed by dehydration of the

tertiary alcohol.

Reaction Scheme Visualization
The following diagram illustrates the stepwise transformation from precursors to the final

olefinic product.
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Step 1: Grignard Addition
Step 2: Dehydration

3-Chloroacetophenone
(C8H7ClO)

Tertiary Alcohol Intermediate
1-(3-chlorophenyl)-1-phenylethanolTHF, 0°C to RT

Phenylmagnesium Bromide
(PhMgBr) 1-Chloro-3-(1-phenylvinyl)benzene

(Target Olefin)
p-TSA, Toluene
Reflux (-H2O)

H2O

Click to download full resolution via product page

Figure 1: Two-step synthesis of m-chlorodiphenylethylene via Grignard addition and

dehydration.

Detailed Experimental Workflow
Step 1: Formation of the Tertiary Alcohol

Setup: Flame-dry a 500 mL 3-neck round-bottom flask equipped with a magnetic stir bar,

reflux condenser, and addition funnel under a Nitrogen (

) atmosphere.

Reagent Prep: Charge the flask with 3-chloroacetophenone (1.0 eq) dissolved in anhydrous

Tetrahydrofuran (THF).

Addition: Cool the solution to 0°C. Dropwise add Phenylmagnesium bromide (1.1 eq, 1.0 M

in THF) over 30 minutes. The exotherm must be controlled to prevent side reactions at the

chlorine site (benzyne formation is unlikely at these temps, but caution is warranted).

Reaction: Allow to warm to room temperature and stir for 4 hours. Monitor via TLC

(Hexane/EtOAc 9:1) for disappearance of ketone.

Quench: Cool to 0°C and quench with saturated aqueous

.
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Workup: Extract with Diethyl Ether (

). Wash combined organics with brine, dry over

, and concentrate in vacuo to yield the crude alcohol: 1-(3-chlorophenyl)-1-phenylethanol.

Step 2: Dehydration to the Olefin

Setup: Dissolve the crude alcohol in Toluene (0.5 M concentration) in a flask equipped with a

Dean-Stark trap.

Catalysis: Add catalytic

-Toluenesulfonic acid (

-TSA) (0.05 eq).

Reflux: Heat to reflux (

). Water will azeotrope into the Dean-Stark trap. Reaction is complete when water evolution
ceases (~2-3 hours).

Purification: Wash the toluene solution with

(aq) to neutralize acid. Concentrate and purify via vacuum distillation (bp ~160-165°C @ 5
mmHg) or column chromatography (Silica, 100% Hexanes) to yield the yellow liquid product.

Part 3: Applications in Polymer Science
Mechanism: Living Anionic Polymerization Capping

The primary utility of 1-chloro-3-(1-phenylvinyl)benzene lies in its inability to

homopolymerize. In anionic polymerization (e.g., of styrene or butadiene), the propagating

carbanion is highly reactive. Adding this DPE derivative results in the addition of exactly one

unit, creating a sterically crowded, stabilized carbanion.

Functionalization Workflow
The chlorine substituent on the meta position is stable to the carbanion under controlled

conditions (
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), allowing the polymer chain to be "capped" and then further reacted (e.g., lithiation of the
chlorine for post-polymerization modification).

Living Polystyryl Lithium
(P-St-Li)

Mono-Adduct Anion
(Sterically Hindered)

+ DPE Derivative
(Quantitative Addition)

1-Chloro-3-(1-phenylvinyl)benzene
(Capping Agent)

Post-Polymerization Modification
(Lithiation of Cl site)

+ sec-BuLi / Electrophile

Click to download full resolution via product page

Figure 2: Mechanism of chain-end functionalization using m-chlorodiphenylethylene.

Key Advantages
Stoichiometric Control: Unlike styrene, it does not oligomerize; exactly one unit is added.

Reduced Basicity: The resulting diphenylalkyl anion is less basic than the styryl anion,

reducing side reactions during termination/functionalization.

Functional Handle: The m-chloro group serves as a latent site for cross-coupling or lithiation.

Part 4: Safety & Handling (MSDS Summary)
Hazards: Skin and eye irritant.[2] Potential sensitizer.

Storage: Store at

under inert gas (

or Ar) to prevent oxidation.
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Stability: Stable under standard conditions but avoid strong oxidizing agents.

Disposal: Halogenated organic waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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